Cas no 2680670-52-2 (tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate)

• Product Name: tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate
• CAS No: 2680670-52-2
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 5621726
• PubChem ID: 165935840
• Update Time: 2025-05-24

tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680670-52-2
• tert-butyl N-[3-(2-fluorobenzoyl)-4-methylpyridin-2-yl]carbamate
• EN300-28295623
• tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate

• Inchi： 1S/C18H19FN2O3/c1-11-9-10-20-16(21-17(23)24-18(2,3)4)14(11)15(22)12-7-5-6-8-13(12)19/h5-10H,1-4H3,(H,20,21,23)
• InChI Key： NOHDGNKSYSJIFV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1=C(C)C=CN=C1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate

tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate, identified by the CAS number 2680670-52-2, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The name itself is a testament to its complex structure, which includes a tert-butyl group, a 3-(2-fluorobenzoyl) substituent, and a 4-methylpyridin-2-yl moiety.

Recent studies have highlighted the importance of tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate in drug discovery. Its structure allows for strong interactions with biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. These findings underscore its role in the development of novel pharmaceuticals with high efficacy and selectivity.

In the agricultural sector, this compound has shown remarkable activity as a pest control agent. Its ability to disrupt insect metabolic pathways without adversely affecting non-target species makes it an eco-friendly alternative to traditional pesticides. Field trials have demonstrated its effectiveness against key agricultural pests, leading to its consideration for large-scale application in sustainable farming practices.

The synthesis of tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring the compound's reliability for industrial applications. Recent advancements in green chemistry have also paved the way for more environmentally friendly synthesis methods, reducing the ecological footprint of its production.

From a structural standpoint, the compound's stability is attributed to its robust framework, which includes aromatic rings and electron-withdrawing groups. These features not only enhance its chemical stability but also contribute to its bioavailability when used in medicinal contexts. Computational studies have further revealed that the compound exhibits favorable pharmacokinetic properties, making it an ideal candidate for oral drug delivery systems.

In conclusion, tert-butyl N-3-(2-fluorobenzoyl)-4-methylpyridin-2-ylcarbamate stands out as a versatile chemical entity with wide-ranging applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both pharmaceutical and agricultural sectors. As ongoing studies continue to unlock its full potential, this compound is poised to make significant contributions to scientific progress and industrial innovation.